Cas no 2172133-22-9 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid
• CAS No: 2172133-22-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5921963
• PubChem ID: 165808755
• Update Time: 2025-06-09

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid
• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}azetidin-3-yl)propanoic acid
• 2172133-22-9
• EN300-1516364

• Inchi： 1S/C27H30N2O5/c1-17(25(31)32)18-14-29(15-18)24(30)13-27(11-6-12-27)28-26(33)34-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,17-18,23H,6,11-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： YQQYERQMILSWSD-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid

Comprehensive Overview of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid (CAS No. 2172133-22-9)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid (CAS No. 2172133-22-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl moiety and a cyclobutylacetyl group, is widely utilized in peptide synthesis and medicinal chemistry. Researchers are increasingly focusing on its applications in targeted drug delivery and enzyme inhibition, aligning with the growing demand for precision medicine and personalized therapeutics.

The compound's unique azetidin-3-yl scaffold contributes to its stability and bioavailability, making it a valuable building block in the development of novel bioactive molecules. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. As the scientific community explores Fmoc-protected amino acid derivatives, this compound stands out due to its compatibility with solid-phase peptide synthesis (SPPS) and its role in creating peptide-based therapeutics.

One of the most searched questions in this domain revolves around the synthetic pathways for CAS 2172133-22-9. The compound is typically synthesized through a multi-step process involving the coupling of cyclobutylacetic acid derivatives with azetidine-3-carboxylic acid, followed by Fmoc protection. Its propanoic acid tail enhances water solubility, addressing a common challenge in drug formulation. This feature is particularly relevant given the current emphasis on improving drug pharmacokinetics and reducing side effects.

In the context of green chemistry trends, researchers are investigating eco-friendly purification methods for this compound, such as chromatography-free crystallization techniques. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group not only serves as a protective group but also enables real-time monitoring of reactions via UV spectroscopy—a technique frequently discussed in AI-driven analytical chemistry forums. These attributes make 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid a model compound for studying sustainable synthetic methodologies.

The compound's relevance extends to proteomics research, where it's used to create customized peptide probes for mass spectrometry. With the rise of CRISPR-based therapies and RNA-targeting drugs, the demand for specialized amino acid building blocks like this has surged. Its cyclobutyl ring confers conformational rigidity, a property highly sought after in designing peptide mimetics for challenging biological targets—a subject dominating recent publications in Nature Chemical Biology and Journal of Medicinal Chemistry.

From a commercial perspective, CAS 2172133-22-9 is gaining traction in the contract research organization (CRO) market, particularly for fragment-based drug discovery (FBDD) projects. Analytical data shows increasing patent filings incorporating this scaffold for kinase inhibitors and GPCR modulators—addressing two of the most searched therapeutic categories in pharmaceutical databases. The compound's chiral center at the azetidine ring also makes it valuable for stereoselective synthesis studies, another trending topic in asymmetric catalysis research.

Quality control protocols for this compound frequently appear in regulatory discussions, especially regarding HPLC purity standards and residual solvent limits. The presence of both hydrophilic (propanoic acid) and hydrophobic (fluorenyl) regions in its structure presents unique analytical challenges that have inspired new detection methods in quality assurance workflows—an area where machine learning applications are being actively explored.

As the pharmaceutical industry shifts toward continuous manufacturing, the flow chemistry compatibility of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}azetidin-3-yl)propanoic acid is under investigation. Preliminary results suggest its intermediates perform well in microreactor systems, potentially reducing production costs—a key concern in drug development economics. This aligns with numerous search queries about "cost-effective peptide synthesis" in academic and industrial circles.

In conclusion, CAS 2172133-22-9 represents a versatile tool at the intersection of synthetic chemistry and biological research. Its structural features address multiple contemporary challenges in drug discovery, from enhancing membrane permeability to enabling click chemistry modifications. As researchers continue to explore its potential in peptide-drug conjugates and bioconjugation strategies, this compound is poised to remain a focus of innovation in the coming decade.